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Abstract

6-Hydroxydecanoic acid, with the CAS number 16899-10-8, is a medium-chain hydroxy fatty
acid. This document provides a comprehensive overview of its known chemical and physical
properties, safety and handling information, and places it within the broader context of hydroxy
fatty acids. While experimental data for this specific isomer is limited in publicly available
literature, this guide consolidates available information and presents predicted properties to aid
researchers. The document highlights the need for further experimental investigation into the
synthesis, biological activity, and potential therapeutic applications of this compound.

Chemical and Physical Properties

Precise experimental data for the physicochemical properties of 6-hydroxydecanoic acid are
not readily available in scientific literature. The data presented below is a combination of
information from chemical databases and predicted values, which should be used as a guide
and requires experimental validation.

Table 1: Physicochemical Properties of 6-Hydroxydecanoic Acid
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Property Value Source
IUPAC Name 6-Hydroxydecanoic acid EPA
Decanoic acid, 6-hydroxy-; e-
Synonyms ) ) Molbase[1]
Hydroxydecanoic acid
CAS Number 16899-10-8 EPA[2]
Molecular Formula C10H2003 EPA[2]
Molecular Weight 188.27 g/mol EPA[2]
Colorless to pale yellow liquid Inferred from related
Appearance
(at room temperature) compounds
Melting Point Not Available HMDBJ3]
Boiling Point Not Available HMDB[3]
Water Solubility Practically insoluble HMDBJ3]
pKa Not Available
LogP Not Available HMDBJ3]

Note: The lack of experimental data for properties like melting point, boiling point, and pKa is a

significant data gap. Researchers should consider experimental determination of these values

as a primary step.

Spectroscopic Data

Experimental spectroscopic data for 6-hydroxydecanoic acid is not currently available in public

databases. Predicted spectral data can be generated using cheminformatics tools.

Table 2: Predicted Spectroscopic Data
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Spectrum Type

Predicted Data

Predictions can be generated using software
like ChemDraw or online predictors. Key signals

would be expected for the hydroxyl proton, the

1H-NMR _ N
methine proton at the C6 position, the alpha-
protons to the carboxyl group, and the
methylene protons along the carbon chain.
Predictions would show distinct signals for the
carbonyl carbon, the carbon bearing the
BC-NMR

hydroxyl group (C6), and the other eight

carbons in the aliphatic chain.

Mass Spectrometry

The nominal mass is 188 amu. Expected
fragmentation patterns would involve loss of
water from the molecular ion and cleavage

adjacent to the carbonyl and hydroxyl groups.

Infrared (IR)

Characteristic peaks would be expected for the
O-H stretch of the carboxylic acid (broad), the
C=0 stretch of the carboxylic acid, the O-H
stretch of the alcohol, and C-H stretches of the

aliphatic chain.

Synthesis

A specific, detailed experimental protocol for the synthesis of 6-hydroxydecanoic acid is not

described in the reviewed literature. However, general synthetic routes for hydroxy fatty acids

can be adapted. One potential, though not experimentally verified for this specific compound,

pathway is the oxidation of a corresponding diol or the reduction of a keto acid.

For instance, a plausible synthetic approach could involve the Baeyer-Villiger oxidation of

cyclohexanone to yield e-caprolactone, followed by hydrolysis to 6-hydroxyhexanoic acid. A

similar strategy starting from a suitably substituted cyclodecanone derivative could potentially

yield 6-hydroxydecanoic acid, though this remains speculative without experimental validation.

Biological Activity and Signaling Pathways
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There is no specific information available regarding the biological activity or the signaling
pathways directly involving 6-hydroxydecanoic acid. However, other isomers of
hydroxydecanoic acid and other hydroxy fatty acids have been shown to possess a range of
biological activities.

o Other Hydroxydecanoic Acid Isomers: For example, 2-hydroxydecanoic acid is used as an
antimicrobial agent and a precursor in chemical synthesis.[4] 10-hydroxydecanoic acid,
found in royal jelly, has been reported to have various biological activities.[5][6]

o General Role of Hydroxy Fatty Acids: Hydroxy-carboxylic acids are known to act as
endogenous ligands for a family of G protein-coupled receptors (GPCRS), often referred to
as hydroxy-carboxylic acid (HCA) receptors.[7][8] These receptors are involved in regulating
metabolic processes.[7][8] It is plausible that 6-hydroxydecanoic acid could interact with one
or more of these receptors, but this requires experimental investigation.

Given the lack of specific data, a logical workflow for investigating the biological activity of 6-
hydroxydecanoic acid is proposed below.
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Proposed Workflow for Investigating Biological Activity

Synthesis and Purification

Chemical Synthesis of
6-Hydroxydecanoic Acid

;

Purification and
Characterization (NMR, MS)

/ Initim

Cell Viability Assays HCA Receptor Binding Assays

Pathwayv Analysis

Downstream Signaling Assays
(e.g., CAMP, Ca2+)

:

Gene Expression Analysis

Actional AS&R‘

Metabolic Function Assays
(e.g., Lipolysis)

Anti-inflammatory Assays

Click to download full resolution via product page

Caption: Proposed experimental workflow for elucidating the biological function of 6-
hydroxydecanoic acid.
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Experimental Protocols

Detailed experimental protocols for 6-hydroxydecanoic acid are absent from the scientific
literature. Researchers interested in this compound will need to develop and validate their own
protocols for synthesis, purification, and biological assays. General protocols for working with
fatty acids and performing the assays mentioned in the workflow above can be found in
standard molecular biology and pharmacology methods manuals.

Safety and Handling

Safety data sheets (SDS) for similar hydroxy fatty acids provide general guidance on handling.
6-Hydroxyhexanoic acid, a related compound, is categorized as causing skin and serious eye
irritation, and may cause respiratory irritation.[9]

Table 3: General Safety and Handling Precautions
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Precaution Recommendation Source

) ) Wear protective gloves, eye
Personal Protective Equipment

rotection (safety goggles), Fisher Scientific[10
(PPE) p ( y goggles) [10]

and a lab coat.

Avoid contact with skin, eyes,
) and clothing. Avoid ingestion ) o
Handling ) ) ) Fisher Scientific[10]
and inhalation. Use in a well-

ventilated area.

Keep containers tightly closed
Storage in a dry, cool, and well- Fisher Scientific[10]

ventilated place.

Use extinguishing media
appropriate for the surrounding
] o environment. Carbon ] S
Fire Fighting ] o Fisher Scientific[10]
monoxide and carbon dioxide
may be produced upon

combustion.

Eyes: Rinse immediately with
plenty of water for at least 15
minutes. Skin: Wash off
immediately with plenty of
First Aid water. I.nhalatlor-r Move to Fisher Scientific[10]
fresh air. Ingestion: Clean
mouth with water and drink
plenty of water afterwards.
Seek medical attention if

symptoms occulr.

Conclusion and Future Directions

6-Hydroxydecanoic acid (CAS 16899-10-8) represents a poorly characterized molecule within
the class of hydroxy fatty acids. While its basic chemical identity is established, a significant
lack of experimental data on its physicochemical properties, synthesis, and biological functions
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exists. The information available for other hydroxydecanoic acid isomers suggests that this
compound could have interesting biological activities.

Future research should focus on:
o Developing a robust and scalable synthesis for 6-hydroxydecanoic acid.
e Thoroughly characterizing its physicochemical properties through experimental methods.

 Investigating its biological activity, particularly its potential interaction with HCA receptors and
its effects on metabolic and inflammatory pathways.

The generation of this fundamental data will be crucial for unlocking the potential of 6-
hydroxydecanoic acid for applications in drug development and other scientific fields.
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Relationship of 6-Hydroxydecanoic Acid to Broader Concepts
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Caption: Conceptual diagram showing the classification and potential significance of 6-
hydroxydecanoic acid.

© 2025 BenchChem. All rights reserved.

9/11 Tech Support


https://www.benchchem.com/product/b15124926?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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